Cas no 97404-16-5 (9H-Thioxanthene-3-carbonylchloride, 9-oxo-, 10,10-dioxide)

• Product Name: 9H-Thioxanthene-3-carbonylchloride, 9-oxo-, 10,10-dioxide
• CAS No: 97404-16-5
• MF: C₁₄H₇ClO₄S
• MW: 306.720981836319
• CID: 812928
• PubChem ID: 58960431
• Update Time: 2025-04-19

9H-Thioxanthene-3-carbonylchloride, 9-oxo-, 10,10-dioxide Chemical and Physical Properties

Names and Identifiers

• 9H-Thioxanthene-3-carbonylchloride, 9-oxo-, 10,10-dioxide
• 9,10,10-trioxothioxanthene-3-carbonyl chloride
• SCHEMBL3386406
• 97404-16-5
• UNII-A2DT9V5X3R
• DTXSID60242949
• A2DT9V5X3R
• EINECS 306-779-6
• Chloride 9-oxo-9H-thioxanthene-3-carbonyl 10,10-dioxide
• 9H-THIOXANTHENE-3-CARBONYL CHLORIDE, 9-OXO-, 10,10-DIOXIDE

• Inchi： 1S/C14H7ClO4S/c15-14(17)8-5-6-10-12(7-8)20(18,19)11-4-2-1-3-9(11)13(10)16/h1-7H
• InChI Key： FSGCGIQIMWKLGJ-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC2C(C3C=CC=CC=3S(C=2C=1)(=O)=O)=O)=O

Computed Properties

• Exact Mass: 305.9753576g/mol
• Monoisotopic Mass: 305.9753576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 76.7Ų